3-Fluoro-5-methyl-5,10-dihydroindeno[1,2-b]indole

• Molecular Formula: C16H12FN
• Molecular Weight: 237.27 g/mol
• IUPAC Name: 3-fluoro-5-methyl-10H-indeno[1,2-b]indole
• InChI: InChI=1S/C16H12FN/c1-18-15-5-3-2-4-12(15)14-8-10-6-7-11(17)9-13(10)16(14)18/h2-7,9H,8H2,1H3
• InChI Key: LWNUDXZLWXKKIC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=C1C4=C(C3)C=CC(=C4)F

Description

3-Fluoro-5-methyl-5,10-dihydroindeno[1,2-b]indole is a useful research compound. Its molecular formula is C16H12FN and its molecular weight is 237.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 37b (1.38 g, 6.17 mmol) in benzene (12 mL) was added aqueous sodium hydroxide (33% by mass, 3.2 mL), tetrabutylammonium iodide (122.5 mg, 0.33 mmol), and iodomethane (3.04 mL, 48.78 mmol). The reaction mixture was stirred vigorously at 40° C. for 19 hours and then cooled to room temperature. The mixture was diluted with benzene (20 mL) and H2O (20 mL), and the aqueous layer was extracted 2×15 mL ethyl acetate. Organic layers were combined, washed 1×25 mL H2O, dried over anhydrous magnesium sulfate and concentrated to yield an orange/brown solid. Crude product was purified by flash column chromatography (10:1 to 4:1 hexanes-ethyl acetate) to give a 38b as a white solid in 71% yield (976 mg, 4.37 mmol). 1H NMR (600 MHz, CDCl3): δ 7.64 (d, 1H, J=7.8 Hz), 7.39-7.41 (dd, 1H, J=7.8, 4.8 Hz), 7.49 (d, 1H, J=8.4 Hz), 7.25-7.30 (m, 2H), 7.20-7.23 (t, 1H, J=7.8 Hz), 6.90-6.94 (m, 1H), 3.88 (s, 3H), 3.55 (s, 2H). 13C NMR (150 MHz, CDCl3): δ 162.1 (d, J=240 Hz), 143.5 (d, J=3 Hz), 143.1 (d, J=2.6 Hz), 141.8, 136.7 (d, J=9.5 Hz), 125.9 (d, J=9.2Hz), 123.8, 122.1, 121.6, 119.6, 119.1, 110.6 (d, J=22.5 Hz), 109.7, 104.9 (d, J=24.6 Hz), 30.7 (d, J=1.7 Hz), 29.3.